An In-depth Technical Guide to the Basic Properties of 3-Cyclopropyl-2-methylpyridine
An In-depth Technical Guide to the Basic Properties of 3-Cyclopropyl-2-methylpyridine
For Researchers, Scientists, and Drug Development Professionals
Introduction
3-Cyclopropyl-2-methylpyridine is a heterocyclic organic compound that has garnered interest in medicinal chemistry and materials science.[1] Its structure, which incorporates a pyridine ring substituted with a methyl group at the 2-position and a cyclopropyl group at the 3-position, presents a unique combination of aromaticity, steric, and electronic features. The pyridine core is a common scaffold in numerous biologically active compounds, and the addition of a cyclopropyl moiety can significantly influence a molecule's physicochemical properties, such as metabolic stability and receptor binding affinity. This guide provides a comprehensive overview of the core basic properties of 3-Cyclopropyl-2-methylpyridine, focusing on its synthesis, reactivity, and, most importantly, its basicity, which is a critical parameter in drug design and development.
Core Properties of 3-Cyclopropyl-2-methylpyridine and Related Analogues
A summary of the key quantitative data for 3-Cyclopropyl-2-methylpyridine and related pyridine derivatives is presented below. This allows for a comparative analysis of the electronic effects of the substituents on the basicity of the pyridine nitrogen.
| Property | 3-Cyclopropyl-2-methylpyridine | Pyridine | 2-Methylpyridine | 3-Methylpyridine | 4-Methylpyridine |
| Molecular Formula | C9H11N | C5H5N | C6H7N | C6H7N | C6H7N |
| Molecular Weight ( g/mol ) | 133.19[1] | 79.10[2] | 93.13[3] | 93.13[4] | 93.13[5] |
| Appearance | Colorless to light yellow liquid[1] | Colorless liquid[2] | Colorless liquid[3] | Colorless liquid[4] | Colorless liquid[5] |
| Boiling Point (°C) | 212.2 ± 9.0 (Predicted) | 115.2-115.3[2] | 128 to 129[6] | 144[7] | 145[8] |
| Density (g/mL) | 1.049 ± 0.06 (Predicted) | 0.9819 | 0.943[6] | 0.957[7] | 0.9548[5] |
| pKa of Conjugate Acid | 6.33 ± 0.10 (Predicted) | 5.23[2] | 5.96[3][9] | 5.63[4] | 5.98[5][10] |
Basicity of 3-Cyclopropyl-2-methylpyridine
The basicity of a nitrogen-containing heterocyclic compound is a fundamental property that dictates its behavior in biological systems, including its ionization state at physiological pH, receptor interactions, and pharmacokinetic profile. The basicity is quantified by the pKa of its conjugate acid.
The predicted pKa of the conjugate acid of 3-Cyclopropyl-2-methylpyridine is 6.33. This value suggests that it is a weak base. To understand the structural contributions to this basicity, a comparison with related pyridine derivatives is insightful.
Pyridine itself has a pKa of 5.23.[2] The introduction of a methyl group, an electron-donating group, generally increases the basicity of the pyridine nitrogen. This is observed in 2-methylpyridine (pKa = 5.96), 3-methylpyridine (pKa = 5.63), and 4-methylpyridine (pKa = 5.98).[3][4][5][9][10] The methyl group at the 2- or 4-position increases the electron density on the nitrogen atom through inductive and resonance effects, making the lone pair more available for protonation.
In 3-Cyclopropyl-2-methylpyridine, we have two substituents to consider: the 2-methyl group and the 3-cyclopropyl group. The 2-methyl group, as established, is electron-donating and increases basicity. The cyclopropyl group is also known to have electron-donating character, behaving similarly to a vinyl group in its ability to donate electron density to an adjacent sp2 center. Therefore, the combined electron-donating effects of both the methyl and cyclopropyl groups are expected to increase the basicity of the pyridine nitrogen compared to pyridine and even 2-methylpyridine. The predicted pKa of 6.33 is consistent with this trend, indicating that 3-Cyclopropyl-2-methylpyridine is a stronger base than pyridine and its monomethylated analogues.
Experimental Protocol for pKa Determination (Representative)
A common method for the experimental determination of the pKa of a pyridine derivative is through UV-Vis spectrophotometry. This method relies on the change in the ultraviolet absorption spectrum of the compound as a function of pH.
Materials and Equipment:
-
3-Cyclopropyl-2-methylpyridine
-
Hydrochloric acid (HCl) solutions of varying concentrations
-
Sodium hydroxide (NaOH) solutions of varying concentrations
-
A series of buffer solutions with known pH values (e.g., phosphate, acetate, borate buffers)
-
UV-Vis spectrophotometer
-
pH meter
-
Volumetric flasks and pipettes
-
Quartz cuvettes
Procedure:
-
Preparation of Stock Solution: Prepare a stock solution of 3-Cyclopropyl-2-methylpyridine of a known concentration in a suitable solvent (e.g., methanol or water).
-
Preparation of Sample Solutions: Prepare a series of solutions by diluting the stock solution with the buffer solutions covering a wide pH range (e.g., pH 2 to 10). The final concentration of the pyridine derivative should be constant across all samples.
-
UV-Vis Measurements: Record the UV-Vis absorption spectrum for each solution over a relevant wavelength range.
-
Data Analysis: Identify the wavelength(s) where the largest change in absorbance is observed upon protonation/deprotonation. Plot the absorbance at this wavelength against the pH. The resulting titration curve will be sigmoidal. The pKa is the pH at which the inflection point of the curve occurs, which corresponds to the point where the concentrations of the protonated and unprotonated forms are equal. The pKa can be determined by fitting the data to the Henderson-Hasselbalch equation.
Synthesis and Reactivity
3-Cyclopropyl-2-methylpyridine is a key intermediate in the synthesis of more complex molecules for various applications, including pharmaceuticals.[1]
Synthesis
Several synthetic routes to 3-Cyclopropyl-2-methylpyridine have been described.[1] A common approach involves the introduction of a cyclopropyl group onto a pre-existing 2-methylpyridine ring.
Caption: A common synthetic route to 3-Cyclopropyl-2-methylpyridine.
Experimental Protocol for Synthesis (Representative)
This protocol describes a representative nucleophilic substitution reaction to synthesize 3-Cyclopropyl-2-methylpyridine.
Materials and Equipment:
-
2-Methylpyridine
-
Bromocyclopropane
-
Potassium carbonate (K2CO3)
-
N,N-Dimethylformamide (DMF)
-
Round-bottom flask
-
Reflux condenser
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Magnetic stirrer and hotplate
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Standard glassware for workup and purification (separatory funnel, rotary evaporator, chromatography column)
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Solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)
Procedure:
-
Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-methylpyridine, potassium carbonate, and DMF.
-
Addition of Reagent: While stirring, add bromocyclopropane to the mixture.
-
Reaction: Heat the reaction mixture to a suitable temperature (e.g., 80-100 °C) and maintain it for several hours, monitoring the reaction progress by a suitable technique (e.g., TLC or GC-MS).
-
Workup: After the reaction is complete, cool the mixture to room temperature. Pour the mixture into water and extract with an organic solvent like ethyl acetate.
-
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford pure 3-Cyclopropyl-2-methylpyridine.
Reactivity
The chemical reactivity of 3-Cyclopropyl-2-methylpyridine is influenced by the pyridine ring, the methyl group, and the cyclopropyl group.[1]
-
Pyridine Ring: The pyridine ring is aromatic and generally undergoes electrophilic substitution reactions, although it is less reactive than benzene due to the electron-withdrawing nature of the nitrogen atom. The presence of the electron-donating methyl and cyclopropyl groups is expected to activate the ring towards electrophilic attack.[1]
-
Methyl Group: The methyl group can undergo oxidation to a carboxylic acid under appropriate conditions.[1]
-
Cyclopropyl Group: The cyclopropyl ring has a high degree of ring strain and can undergo ring-opening reactions under certain conditions.[1]
Caption: Key reactivity pathways of 3-Cyclopropyl-2-methylpyridine.
Conclusion
3-Cyclopropyl-2-methylpyridine is a valuable building block in organic synthesis with distinct basic properties. Its predicted pKa of 6.33, which is higher than that of pyridine and its monomethylated derivatives, is a direct consequence of the combined electron-donating effects of the 2-methyl and 3-cyclopropyl substituents. This enhanced basicity is a crucial consideration for its application in drug development, as it will influence its behavior in biological environments. The synthetic accessibility and the diverse reactivity of its functional groups further underscore its potential as a versatile intermediate for the creation of novel chemical entities. Further experimental validation of its pKa and exploration of its reaction scope will undoubtedly expand its utility in various scientific disciplines.
References
- 1. 3-Cyclopropyl-2-Methylpyridine | Structure, Properties, Uses & Safety Data | Reliable Chemical Supplier China [pipzine-chem.com]
- 2. Pyridine | C5H5N | CID 1049 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. 2-Methylpyridine | C5H4N(CH3) | CID 7975 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. 3-Methylpyridine | (C5H4N)CH3 | CID 7970 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. 4-Methylpyridine | (C5H4N)CH3 | CID 7963 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. 2-Methylpyridine - Wikipedia [en.wikipedia.org]
- 7. 3-Methylpyridine - Wikipedia [en.wikipedia.org]
- 8. 4-Methylpyridine CAS#: 108-89-4 [m.chemicalbook.com]
- 9. mVOC 4.0 [bioinformatics.charite.de]
- 10. 4-Methylpyridine - Wikipedia [en.wikipedia.org]

